N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H14N2O3S/c21-18(23)14-11-17(12-6-2-1-3-7-12)26-20(14)22-19(24)16-10-13-8-4-5-9-15(13)25-16/h1-11H,(H2,21,23)(H,22,24)
• InChI Key: QJJIINAWNVDFPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(S2)NC(=O)C3=CC4=CC=CC=C4O3)C(=O)N
• Molecular Formula: C20H14N2O3S
• Molecular Weight: 362.4 g/mol

Description

N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-benzofuran-2-carboxamide, also known as N-3-CPC, is a synthetic small molecule compound that has been studied for its potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects and has been used in laboratory experiments for its unique properties.

Scientific Research Applications

N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-benzofuran-2-carboxamide has been studied for its potential applications in scientific research. It has been found to possess a variety of properties that make it useful for a variety of experiments. For example, it has been used to investigate the effects of small molecule compounds on the structure and function of proteins, as well as to study the effects of small molecule compounds on the regulation of gene expression. Additionally, it has been used to study the effects of small molecule compounds on the behavior of cells in vitro.

Mechanism of Action

N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-benzofuran-2-carboxamide has been found to act as an agonist at various receptors in the body, including the serotonin receptor 5-HT1A and the dopamine receptor D2. It has also been found to act as an antagonist at the opioid receptor μ-opioid. Additionally, it has been found to act as an inhibitor of the enzyme acetylcholinesterase, which plays an important role in the regulation of neurotransmitter levels in the brain.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. For example, it has been found to increase the levels of serotonin and dopamine in the brain, which can lead to improved mood and increased cognition. It has also been found to reduce pain and inflammation, as well as to reduce the symptoms of anxiety and depression. Additionally, it has been found to improve memory and learning, as well as to increase energy levels.

Advantages and Limitations for Lab Experiments

N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-benzofuran-2-carboxamide has several advantages for laboratory experiments. For example, it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has been found to be relatively stable and can be stored at room temperature. However, it has several limitations as well. For example, it is not water soluble, which can make it difficult to use in certain experiments. Additionally, it has been found to have a relatively short half-life, which can limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-benzofuran-2-carboxamide. For example, further research could be conducted on its mechanism of action and its potential applications in therapeutic treatments. Additionally, further research could be conducted on its effects on the regulation of gene expression and its potential use in drug development. Additionally, further research could be conducted on its effects on the behavior of cells in vitro and its potential use in diagnostics. Finally, further research could be conducted on its ability to modulate neurotransmitter levels in the brain and its potential use in the treatment of neurological disorders.

Synthesis Methods

N-(3-carbamoyl-5-phenylthiophen-2-yl)-1-benzofuran-2-carboxamide is synthesized by a multi-step process that involves the condensation of a benzofuran-2-carboxylic acid with a 3-carbamoyl-5-phenylthiophene-2-yl chloride. The reaction is catalyzed by N-methylmorpholine and is completed by the addition of a base, such as potassium carbonate. The product is then purified by column chromatography and recrystallized from ethyl acetate to yield a white crystalline solid.